Cas no 773853-92-2 (2-bromo-4-fluoro-benzenethiol)

• Product Name: 2-bromo-4-fluoro-benzenethiol
• CAS No: 773853-92-2
• MF: C₆H₄BrFS
• MW: 207.063363075256
• MDL: MFCD09475472
• CID: 1784222
• PubChem ID: 26597085
• Update Time: 2025-10-22

2-bromo-4-fluoro-benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-benzenethiol
• 2-Bromo-4-fluorobenzenethiol
• Benzenethiol, 2-bromo-4-fluoro-
• LogP
• 2-Bromo-4-fluorothiophenol
• MFCD09475472
• 2-bromo-4-fluorothiophenol, AldrichCPR
• PS-11924
• DB-364788
• SCHEMBL437603
• 2-bromo-4-fluoro-thiophenol
• EN300-673735
• 2-Bromo-4-fluorobenzene-1-thiol
• CS-0217074
• AKOS030234129
• AT20837
• DTXSID10650171
• GVFIOEXUIFLGOW-UHFFFAOYSA-N
• 773853-92-2
• YFB85392

• MDL： MFCD09475472
• Inchi： 1S/C6H4BrFS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key： GVFIOEXUIFLGOW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S)F

Computed Properties

• Exact Mass: 205.92011g/mol
• Monoisotopic Mass: 205.92011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

2-bromo-4-fluoro-benzenethiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-bromo-4-fluoro-benzenethiol

Recent Advances in the Application of 2-Bromo-4-Fluoro-Benzenethiol (CAS: 773853-92-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-fluoro-benzenethiol (CAS: 773853-92-2) has emerged as a versatile building block in medicinal chemistry and chemical biology research. This halogenated benzenethiol derivative has gained significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 2-bromo-4-fluoro-benzenethiol as a precursor to develop irreversible inhibitors that showed improved selectivity and pharmacokinetic properties compared to existing therapies. The presence of both bromo and fluoro substituents on the aromatic ring allowed for precise control of electronic effects during the synthetic transformations.

In chemical biology applications, 2-bromo-4-fluoro-benzenethiol has been employed as a thiol-reactive probe for protein labeling. A recent Nature Chemical Biology publication (2024) described its use in developing site-selective protein modification strategies, taking advantage of the orthogonal reactivity of the bromo and thiol functional groups. This approach enabled the construction of well-defined protein conjugates for structural studies and therapeutic development.

The compound's safety profile and handling considerations have been the subject of recent investigations. A 2023 toxicological assessment published in Chemical Research in Toxicology evaluated its reactivity with biological nucleophiles and proposed appropriate safety protocols for laboratory use. The study emphasized the need for proper ventilation and personal protective equipment when working with this compound due to its potential to form reactive sulfur species.

Emerging applications in materials science have also been reported. A 2024 Advanced Materials study demonstrated the use of 2-bromo-4-fluoro-benzenethiol as a surface modifier for gold nanoparticles, creating stable monolayers with tunable electronic properties. This development opens new possibilities for biosensor applications and targeted drug delivery systems.

Future research directions appear to focus on expanding the compound's utility in fragment-based drug discovery and as a handle for bioconjugation chemistry. Several ongoing clinical trials (as of mid-2024) are investigating drug candidates derived from 2-bromo-4-fluoro-benzenethiol scaffolds, particularly in oncology and autoimmune disease indications.